molecular formula C26H43NO3 B1243328 1alpha,25-Dihydroxy-23-azavitamin D3/1alpha,25-dihydroxy-23-azacholecalciferol CAS No. 87407-70-3

1alpha,25-Dihydroxy-23-azavitamin D3/1alpha,25-dihydroxy-23-azacholecalciferol

Cat. No. B1243328
CAS RN: 87407-70-3
M. Wt: 417.6 g/mol
InChI Key: KJDVMNDTGSVQOU-ZPURXJTESA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1alpha,25-dihydroxy-23-azavitamin D3 is a vitamin D.

Scientific Research Applications

1. Role in Cell Differentiation and Immune System Modulation

1alpha,25-Dihydroxy-23-azavitamin D3 has shown significant potency in the differentiation induction of HL-60 cells, a human leukemia cell line. This compound also exhibits immunomodulatory activities, demonstrating an anti-proliferative effect and suppressing parathyroid hormone (PTH) secretion in vitro. It has been observed to suppress PTH mRNA expression in both normal and nephrectomized rats and up-regulates the Vitamin D Receptor (VDR) in the parathyroid gland of uremic rats, indicating its potential application in the field of dialysis and related clinical areas (Endo & Fukagawa, 2002).

2. Antitumor and Bone Metabolism Effects

Studies have reported that 1alpha,25-Dihydroxy-23-azavitamin D3 analogs, such as OCT, exhibit antiangiogenic activity and exert antitumor effects without significant side effects like hypercalcemia. These analogs have more potent effects on bone compared to other forms, with ED-71 being particularly notable for its significant biological effects on bone, suggesting its potential use in bone-fracture prevention (Kubodera & Hatakeyama, 2009).

3. Metabolic Pathways and Vitamin D Analogs

Research has delved into the metabolism of vitamin D analogs, indicating that analogs like 1alpha,25-Dihydroxy-23-azavitamin D3, which resist metabolism through the C-24 oxidation pathway, can potentially be metabolized through the C-3 epimerization pathway. This aspect opens up new areas for studying the modification of vitamin D compounds and their metabolic pathways (Reddy et al., 2000).

4. Non-Genomic Actions in Osteosarcoma Cells

1alpha,25-Dihydroxy-23-azavitamin D3 is known to induce non-genomic responses through a specific plasma membrane-associated receptor in addition to its genomic actions. These non-genomic actions, particularly in osteosarcoma cells, are crucial for understanding its role in bone metabolism and related disorders (Bravo et al., 2006).

properties

CAS RN

87407-70-3

Molecular Formula

C26H43NO3

Molecular Weight

417.6 g/mol

IUPAC Name

(1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2S)-1-[(2-hydroxy-2-methylpropyl)amino]propan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol

InChI

InChI=1S/C26H43NO3/c1-17(15-27-16-25(3,4)30)22-10-11-23-19(7-6-12-26(22,23)5)8-9-20-13-21(28)14-24(29)18(20)2/h8-9,17,21-24,27-30H,2,6-7,10-16H2,1,3-5H3/b19-8+,20-9-/t17-,21-,22-,23+,24+,26-/m1/s1

InChI Key

KJDVMNDTGSVQOU-ZPURXJTESA-N

Isomeric SMILES

C[C@H](CNCC(C)(C)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C

SMILES

CC(CNCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C

Canonical SMILES

CC(CNCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C

synonyms

1 alpha,25-dihydroxy-23-azavitamin D3
1,25-DAVD3
1,25-dihydroxy-23-azavitamin D3

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1alpha,25-Dihydroxy-23-azavitamin D3/1alpha,25-dihydroxy-23-azacholecalciferol
Reactant of Route 2
1alpha,25-Dihydroxy-23-azavitamin D3/1alpha,25-dihydroxy-23-azacholecalciferol
Reactant of Route 3
1alpha,25-Dihydroxy-23-azavitamin D3/1alpha,25-dihydroxy-23-azacholecalciferol
Reactant of Route 4
1alpha,25-Dihydroxy-23-azavitamin D3/1alpha,25-dihydroxy-23-azacholecalciferol
Reactant of Route 5
1alpha,25-Dihydroxy-23-azavitamin D3/1alpha,25-dihydroxy-23-azacholecalciferol
Reactant of Route 6
1alpha,25-Dihydroxy-23-azavitamin D3/1alpha,25-dihydroxy-23-azacholecalciferol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.